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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of methyl
2,2-dimethoxyacetate, a versatile reagent and building block in organic synthesis. This
document is intended to be a valuable resource for researchers, scientists, and professionals in

the field of drug development, offering meticulously compiled data and detailed experimental
methodologies.

Core Physical and Chemical Properties

Methyl 2,2-dimethoxyacetate, with the chemical formula CsH1004, is a combustible liquid that is
sensitive to moisture.[1][2] It is identifiable by its CAS number 89-91-8.[3]
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Property Value Reference(s)
Molecular Weight 134.13 g/mol [4]
Boiling Point 160-163 °C (at 760 mmHQ) [2]

67 °C (at 18 mmHg)

[3]

Density

1.096 g/mL (at 25 °C)

[3]

Refractive Index

1.405 (at 20 °C)

[3]

Flash Point 63 °C (145 °F) [2]
Soluble in chloroform
Solubility (sparingly) and methanol [5]
(slightly).
Clear, colorless to very slightly
Appearance o [5]
yellow liquid.
Store in a cool, dry place at 2-
Storage [3]

8°C.

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

liquid compounds such as methyl 2,2-dimethoxyacetate.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of a small quantity of liquid.[6]

Apparatus:

Thermometer[8]

Small test tube[8]

Thiele tube or similar heating apparatus[7]

Capillary tube, sealed at one end[7]
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Rubber band or thread[7]

Heating source (e.g., Bunsen burner)[9]

Liquid for heating bath (e.g., paraffin 0il)[8]

Procedure:

A small amount of the liquid sample is placed in the small test tube.[8]

The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.[6]

The test tube is attached to the thermometer using a rubber band or thread, ensuring the
sample is level with the thermometer bulb.[7]

The thermometer and test tube assembly are immersed in the heating bath within the Thiele
tube.[7]

The apparatus is heated gently.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[6]

The heating is stopped when a continuous and rapid stream of bubbles is observed.[7]

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[6][7]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume.[10][11]

Apparatus:

Pycnometer (for high precision) or a graduated cylinder[10]
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e Analytical balance[11]

e Thermometer[11]

Procedure:

The mass of the clean, dry pycnometer or graduated cylinder is accurately measured using
an analytical balance.[11]

o The vessel is filled with the liquid sample up to a calibrated mark (for a graduated cylinder) or
completely (for a pycnometer).

e The mass of the vessel containing the liquid is measured.[11]
e The temperature of the liquid is recorded.[11]

e The density is calculated by dividing the mass of the liquid (mass of the filled vessel minus
the mass of the empty vessel) by its volume.

Determination of Refractive Index (Abbe Refractometer
Method)

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.[12]

Apparatus:

Abbe refractometer[12]

Constant temperature water bath[12]

Dropper or pipette

Soft tissue (e.g., Kimwipes) and a suitable solvent (e.g., acetone or ethanol) for cleaning[12]
Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index.
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e The prism of the refractometer is cleaned with a suitable solvent and allowed to dry.[12]
o Afew drops of the liquid sample are placed on the surface of the prism.[12]

e The prism is closed and the instrument is adjusted to bring the dividing line between the light
and dark fields into sharp focus.[12]

e The compensator is adjusted to remove any color fringe.
¢ The position of the dividing line on the scale is read to obtain the refractive index.[12]
e The temperature at which the measurement is taken is recorded.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the boiling point
of a liquid using the capillary method.

Assemble Apparatus:
- Thiele Tube
- Thermometer
- Sample Tube
- Capillary Tube

Observe for Continuous
Stream of Bubbles

Observe for Liquid
Entering Capillary

Click to download full resolution via product page

Boiling Point Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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